Cas no 2227886-38-4 (rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine
• CAS No: 2227886-38-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5860617
• PubChem ID: 93299523
• Update Time: 2025-05-03

rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine
• EN300-1825548
• 2227886-38-4

• Inchi： 1S/C12H17N/c1-7-4-8(2)12(9(3)5-7)10-6-11(10)13/h4-5,10-11H,6,13H2,1-3H3/t10-,11-/m1/s1
• InChI Key： VQAMCVLNDFYUEA-GHMZBOCLSA-N
• SMILES： N[C@@H]1C[C@H]1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine

Introduction to rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 2227886-38-4)

rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 2227886-38-4) is a chiral compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features and stereochemistry, making it a valuable candidate for research and development in the synthesis of bioactive molecules and pharmaceuticals.

The molecular structure of rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine consists of a cyclopropane ring substituted with a 2,4,6-trimethylphenyl group and an amine functional group. The presence of the chiral centers at the 1 and 2 positions of the cyclopropane ring imparts enantiomeric properties to the molecule. These enantiomers can exhibit different biological activities, which is a critical consideration in drug design and development.

In recent years, there has been growing interest in the synthesis and application of chiral compounds like rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine. Chirality plays a crucial role in the interaction of molecules with biological systems, often leading to distinct pharmacological profiles. For instance, one enantiomer may have therapeutic effects while the other may be inactive or even toxic. Therefore, understanding and controlling the stereochemistry of such compounds is essential for optimizing their therapeutic potential.

The synthesis of rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine typically involves multi-step processes that require precise control over the formation of chiral centers. Recent advancements in asymmetric synthesis have provided more efficient and selective methods for producing enantiomerically pure forms of this compound. Techniques such as catalytic asymmetric synthesis using chiral catalysts and biocatalytic approaches have shown promise in achieving high enantiomeric excess (ee) values.

In terms of biological activity, rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound can interact with various biological targets, including receptors and enzymes. For example, it has been reported to exhibit moderate affinity for certain G-protein coupled receptors (GPCRs), which are important targets for many therapeutic agents.

The pharmacological properties of rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine are also influenced by its metabolic stability and bioavailability. In vitro studies have demonstrated that this compound is relatively stable under physiological conditions and can be effectively absorbed through biological membranes. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

Clinical trials involving compounds derived from rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from these trials have shown promising outcomes in areas such as pain management and neurodegenerative disorders. The ability to modulate specific biological pathways with high selectivity makes this compound an attractive candidate for further development.

In conclusion, rac-(1R,2S)-2-(2,4,6-trimethylphenyl)cyclopropan-1-amine (CAS No. 2227886-38-4) is a promising chiral compound with significant potential in both academic research and pharmaceutical applications. Its unique structural features and stereochemistry offer opportunities for the development of novel therapeutics with improved efficacy and safety profiles. Ongoing research in this area is expected to yield valuable insights into the mechanisms of action and potential therapeutic applications of this compound.